![molecular formula C16H15N3O3 B1449762 Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate CAS No. 30720-10-6](/img/structure/B1449762.png)
Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
Overview
Description
Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a derivative of pyrazolo[3,4-b]pyridine . Pyrazolo[3,4-b]pyridine is a medicinally privileged structure and has been evaluated for activity and access to pharmaceutical products . This compound has been synthesized and evaluated as a TRK inhibitor .
Synthesis Analysis
The synthesis of Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate involves scaffold hopping and computer-aided drug design . A total of 38 pyrazolo[3,4-b]pyridine derivatives were synthesized . The synthesis was carried out using 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst .Molecular Structure Analysis
The molecular structure of Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is C16H15N3O3 . The pyrazolo[3,4-b]pyridine scaffold provides opportunities for the synthesis of a combinatorial library of new molecular entities (NCEs) for exploring structure-activity relationships .Scientific Research Applications
Synthesis of Pyrazolopyridine Derivatives
Pyrazolopyridine derivatives are important in medicinal chemistry due to their biological activities. The compound can serve as a precursor in synthesizing various pyrazolopyridine scaffolds, which are explored for their potential therapeutic properties .
Development of Cardiovascular Drugs
The pyrazolopyridine core is a common feature in molecules investigated for cardiovascular diseases. Researchers have utilized derivatives like our compound of interest for the synthesis of molecules that target cardiovascular conditions .
Anti-Inflammatory Agents
Compounds with the pyrazolopyridine moiety have been studied for their anti-inflammatory properties. The ethyl ester variant could be modified to enhance its efficacy as an anti-inflammatory agent, potentially leading to new therapeutic options .
Anticancer Research
The structural motif present in this compound is also found in molecules with anticancer activity. It could be used as a starting point for the development of new anticancer agents, particularly in the design of kinase inhibitors .
Neuroprotective Therapies
Given the neuroprotective properties of some pyrazolopyridine derivatives, the compound could be investigated for its potential use in treating neurodegenerative diseases or protecting neuronal cells from damage .
Metabolic Disorder Treatments
The compound’s structure is similar to that of molecules used in treating metabolic disorders. It could be a candidate for the synthesis of new drugs aimed at managing conditions like diabetes or dyslipidemia .
Material Science Applications
Beyond pharmaceuticals, such compounds can be utilized in material science, particularly in the development of organic semiconductors due to their stable ring structures and potential for electrical conductivity .
Agricultural Chemistry
In agricultural chemistry, pyrazolopyridine derivatives are explored for their use as growth regulators or pesticides. The compound could be a key intermediate in creating substances that protect crops from pests or diseases .
Mechanism of Action
Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been evaluated for its activity to inhibit TRKA . TRKA is a subtype of tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells . Continuous activation and overexpression of TRKs can cause cancer .
Future Directions
The synthesis of Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate and its derivatives presents several advantages, including room temperature conditions, short reaction time, and operational simplicity . This opens up potential for further exploration and development of new synthetic processes .
properties
IUPAC Name |
ethyl 1-benzyl-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-2-22-16(21)13-8-17-15-12(14(13)20)9-18-19(15)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIESUURKYHDBRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=NN2CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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